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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619 Get Quote

Technical Support Center: Anhydrous
(Dimethylamino)acetone
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with anhydrous

(Dimethylamino)acetone.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous (Dimethylamino)acetone and what are its primary applications?

(Dimethylamino)acetone, also known as 1-(dimethylamino)propan-2-one, is an organic

compound featuring a dimethylamino group attached to an acetone structure.[1] In its

anhydrous form, it is crucial as an intermediate in various organic syntheses, including the

production of pharmaceuticals and agrochemicals.[1] Its basic nature allows it to participate in

nucleophilic reactions.[1]

Q2: What are the main hazards associated with (Dimethylamino)acetone?

(Dimethylamino)acetone is a flammable liquid and vapor and causes skin irritation.[2] It is

important to keep it away from heat, sparks, open flames, and hot surfaces.[3][4] Users should

wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[3][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b100619?utm_src=pdf-interest
https://www.benchchem.com/product/b100619?utm_src=pdf-body
https://www.benchchem.com/product/b100619?utm_src=pdf-body
https://www.benchchem.com/product/b100619?utm_src=pdf-body
https://cymitquimica.com/cas/15364-56-4/
https://cymitquimica.com/cas/15364-56-4/
https://cymitquimica.com/cas/15364-56-4/
https://www.benchchem.com/product/b100619?utm_src=pdf-body
https://www.benchchem.com/product/b100619?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamino_acetone
https://www.chemicalbook.com/msds/dimethylamino-acetone.htm
https://media.vwr.com/stibo/search/sds000001650_ca_en.pdf
https://www.chemicalbook.com/msds/dimethylamino-acetone.htm
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25120.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How should anhydrous (Dimethylamino)acetone be properly stored?

To maintain its anhydrous state and prevent contamination, store (Dimethylamino)acetone in

a tightly closed container in a dry, cool, and well-ventilated place.[3][4] It is hygroscopic,

meaning it readily absorbs moisture from the air, so minimizing exposure to the atmosphere is

critical.[6] Storage areas should be designed for flammable liquids.[7]

Q4: What are the signs of decomposition or contamination of (Dimethylamino)acetone?

Decomposition can be indicated by a change in color, typically to a pale yellow liquid, or the

presence of an amine-like odor.[1] Contamination with water will compromise reactions

requiring anhydrous conditions. The primary organic impurity to be aware of is mesityl oxide,

which can form via aldol condensation.[6]
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Problem Possible Cause Recommended Solution

Reduced Reaction Yield

Moisture Contamination: The

compound is hygroscopic and

may have absorbed

atmospheric water.

- Ensure the reagent is

handled under an inert

atmosphere (e.g., argon or

nitrogen).- Dry the solvent

using an appropriate drying

agent like anhydrous calcium

sulfate (Drierite®) before use.

[6]- Store over 3A molecular

sieves to maintain dryness.[8]

Aldol Condensation: Presence

of acidic or basic impurities

can catalyze self-

condensation.[6]

- Purify the

(Dimethylamino)acetone by

distillation.- Avoid using acidic

or basic drying agents like

P2O5 or sodium amalgam

which can promote

condensation.[6]

Formation of Side Products

Reaction with Impurities:

Aldehyde or other reactive

impurities may be present.

- Consider purification methods

such as treatment with a small

amount of potassium

permanganate (KMnO4)

followed by distillation.[9]

Inconsistent Results

Variable Reagent Purity: Purity

may vary between batches or

after prolonged storage.

- Check the purity of the

reagent using techniques like

gas chromatography before

use.[9]- Use a fresh bottle of

anhydrous

(Dimethylamino)acetone if

contamination is suspected.

Visible Color Change

(Yellowing)

Decomposition: Exposure to

air, light, or impurities can lead

to degradation over time.

- Store in a cool, dark place.- If

the color change is significant,

consider purifying the liquid by

distillation before use.
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Experimental Protocols
Protocol 1: Drying of (Dimethylamino)acetone

Preparation: In a fume hood, add anhydrous calcium sulfate (Drierite®) to a round-bottom

flask equipped with a magnetic stir bar. Use approximately 25 grams of Drierite® per liter of

(Dimethylamino)acetone.[6]

Drying: Add the (Dimethylamino)acetone to the flask and seal it with a septum. Stir the

mixture for several hours at room temperature.

Distillation: Decant the (Dimethylamino)acetone into a distillation apparatus containing

fresh Drierite® (approximately 10 grams per liter).[6]

Collection: Distill the liquid under an inert atmosphere. Collect the fraction that boils at the

appropriate temperature (119-120 °C).[10]

Storage: Store the freshly distilled, anhydrous (Dimethylamino)acetone over molecular

sieves in a tightly sealed container under an inert atmosphere.
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Caption: Safe Handling and Emergency Procedures for (Dimethylamino)acetone.
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Caption: Troubleshooting Workflow for Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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